Cas no 2137712-87-7 (tert-butyl 3-amino-5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product Name: tert-butyl 3-amino-5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 2137712-87-7
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• CID: 5782293
• PubChem ID: 165458987
• Update Time: 2025-06-08

tert-butyl 3-amino-5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-743333
• tert-butyl 3-amino-5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• 2137712-87-7

• Inchi： 1S/C15H24N4O2/c1-10-17-13(9-18(10)5)11-6-12(16)8-19(7-11)14(20)21-15(2,3)4/h6,9,12H,7-8,16H2,1-5H3
• InChI Key： WDJPVTCMPXFAJM-UHFFFAOYSA-N
• SMILES： O(C(N1CC(C2=CN(C)C(C)=N2)=CC(C1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.18992602g/mol
• Monoisotopic Mass: 292.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 73.4Ų

Additional information on tert-butyl 3-amino-5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate

Comprehensive Overview of tert-butyl 3-amino-5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 2137712-87-7)

The compound tert-butyl 3-amino-5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 2137712-87-7) is a highly specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tetrahydropyridine core and a 1,2-dimethylimidazole substituent, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and receptor binding, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for custom synthesis intermediates like tert-butyl 3-amino-5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound is often searched alongside terms such as "imidazole derivatives in drug design", "tetrahydropyridine synthesis", and "Boc-protected amines", reflecting its relevance in modern medicinal chemistry. Its Boc (tert-butoxycarbonyl) protecting group enhances stability during synthetic processes, a feature highly valued in peptide coupling and small-molecule optimization.

The pharmacokinetic properties of CAS 2137712-87-7 are under investigation, with preliminary studies suggesting favorable blood-brain barrier permeability—a critical factor for CNS-targeted therapeutics. This aligns with growing interest in neurodegenerative disease treatments, a hot topic in 2024. Additionally, its imidazole ring contributes to metal-chelating capabilities, sparking exploration in catalysis and bioconjugation applications. Researchers frequently inquire about its solubility, storage conditions, and scalable synthesis routes, indicating practical industrial concerns.

From a green chemistry perspective, efforts to optimize the synthesis of tert-butyl 3-amino-5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate focus on reducing organic solvent waste and improving atom economy. These initiatives resonate with the pharmaceutical industry’s push toward sustainable manufacturing. Analytical techniques like HPLC purity analysis and LC-MS characterization are essential for quality control, as highlighted in recent publications about high-purity intermediates.

In summary, CAS 2137712-87-7 represents a versatile building block bridging medicinal chemistry and process development. Its dual functionality—combining a nucleophilic amine with an electron-rich imidazole—enables diverse derivatization, answering the need for structure-activity relationship (SAR) studies. As the scientific community prioritizes precision medicine and targeted therapies, this compound’s role is poised to expand, making it a recurring subject in patent literature and academic journals.